1-(3-Chloro-4-methylphenyl)-4,4-dimethyl-1,4-dihydropyrimidine-2-thiol

• IUPAC Name: 3-(3-chloro-4-methylphenyl)-6,6-dimethyl-1H-pyrimidine-2-thione
• InChI: InChI=1S/C13H15ClN2S/c1-9-4-5-10(8-11(9)14)16-7-6-13(2,3)15-12(16)17/h4-8H,1-3H3,(H,15,17)
• InChI Key: PEVWGMOUZRYVEX-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)N2C=CC(NC2=S)(C)C)Cl
• Molecular Formula: C13H15ClN2S
• Molecular Weight: 266.79 g/mol

Description

1-(3-Chloro-4-methylphenyl)-4,4-dimethyl-1,4-dihydropyrimidine-2-thiol (CMDDPT) is an organosulfur compound that is used in the synthesis of various pharmaceuticals and other compounds. CMDDPT is a versatile compound that has been used in a variety of scientific research applications, such as in the synthesis of new drug molecules, as a catalyst in organic reactions, and as a building block for the synthesis of biologically active molecules. The unique properties of CMDDPT make it an attractive compound for use in research, as it can be used to create a wide range of compounds with various properties.

Scientific Research Applications

Photodissociable Dimer Reduction Products of 2-Thiopyrimidine Derivatives

Research by Wrona, Giziewicz, and Shugar (1975) on 2-thiopyrimidine derivatives, including 4,6-dimethyl-2-thiopyrimidine and its 1-methyl derivative, has shown that these compounds undergo polarographic reduction in aqueous media. This reduction process leads to the formation of free radicals that rapidly dimerize into products such as 4,4'-bis-(4,6-dimethyl-3,4-dihydropyrimidin-2-thione) and its corresponding 1-methyl dimer. Notably, these dimers can be electrolytically oxidized to regenerate the parent monomers. Additionally, the dimers exhibit photodissociation under certain conditions, regenerating the parent monomers with high quantum yields. This study highlights the electrochemical and photochemical properties of 2-thiopyrimidine derivatives and their relevance to nucleic acid photochemistry (Wrona, Giziewicz, & Shugar, 1975).

Carbamoyl-Substituted Dihydropyrimidines as Potential Calcium Channel Blockers

Ravikumar and Sridhar (2005) explored the structure of two carbamoyl-substituted 1,4-dihydropyrimidines, which exhibit similarities to 1,4-dihydropyridine calcium channel blockers. These structures, specifically 6-methyl-5-(N-methylcarbamoyl)-4-phenyl-1,2,3,4-tetrahydropyrimidine-2-thione monohydrate and its 4-chlorophenyl variant, showcase the flattened boat conformation of the pyrimidine ring and the extended, anticlinal orientation of the carbamoyl side chain. The phenyl ring in these structures assumes a pseudo-axial position relative to the pyrimidine ring, and both compounds feature a two-dimensional hydrogen-bonding network involving water molecules. This research sheds light on the structural features that may contribute to the calcium channel blocking activity of dihydropyrimidines (Ravikumar & Sridhar, 2005).